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Compound of Interest

Compound Name: 3,5-Difluorobenzyl bromide

Cat. No.: B117505

Essential Safety & Handling Protocols for 3,5-
Difluorobenzyl Bromide

For Immediate Reference by Laboratory Professionals

This document provides critical safety and logistical information for the handling and disposal of
3,5-Difluorobenzyl bromide (CAS No. 141776-91-2). The following procedures are designed
to ensure the safety of researchers, scientists, and drug development professionals by outlining
necessary personal protective equipment, operational steps, and emergency responses.

Hazard Identification and Personal Protective
Equipment (PPE)

3,5-Difluorobenzyl bromide is a hazardous chemical that requires stringent safety measures.
It is classified as a combustible liquid that causes severe skin burns and eye damage and may
be corrosive to metals.[1]

GHS Hazard Classification:
» Skin Corrosion/Irritation, Category 1B[1][2]

o Serious Eye Damage/Eye Irritation, Category 1[1]
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o Flammable Liquids, Category 4 (Combustible liquid)[1]

e Corrosive to metals

Signal Word: Danger([1]

The following table summarizes the mandatory PPE for handling this substance.[3][4][5]

Protection Type Specification Rationale

Chemical splash goggles used  Protects against splashes that
Eye/Face in combination with a face can cause severe eye
shield.[3][4] damage.[1]

Chemical-resistant gloves

(inspect before use), long-
) i Prevents contact that leads to
Skin sleeved lab coat or chemical- )
) severe skin burns.[1]
resistant apron, and closed-toe

shoes.[5][6][7]

Use only in a certified chemical
fume hood.[1] If a respirator is
the sole means of protection,
use a full-face supplied-air o )
) Avoids inhalation of vapors or
) respirator.[6] For backup, a full- ) )
Respiratory ) ] ) mist, which can cause
face respirator with multi- ) o
o respiratory irritation.[8]
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges is

appropriate.[6]

Operational Plan: Step-by-Step Handling Protocol

All handling of 3,5-Difluorobenzyl bromide must occur within a designated area, specifically
inside a chemical fume hood.[1]

Preparation:

e Ensure an emergency eyewash station and safety shower are accessible and tested.[9]
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e Confirm the chemical fume hood is functioning correctly.
o Gather all necessary equipment and reagents before introducing the chemical.
e Don all required PPE as specified in the table above.

Handling Procedure:

Place the container of 3,5-Difluorobenzyl bromide inside the chemical fume hood.

Carefully open the container. As it may be a lachrymator, avoid direct inhalation of fumes.

Dispense the required amount of the chemical slowly and carefully to avoid splashing.

Once the transfer is complete, securely seal the container.[10]

Keep the container in the fume hood until it is returned to storage.

Wash hands thoroughly after handling, even if gloves were worn.[1][10]

Storage:

Store in a tightly closed original container in a dry, cool, and well-ventilated area.[1][6]

Keep away from heat, sparks, open flames, and hot surfaces.[1]

Store in a corrosive-resistant container with a resistant inner liner.

Incompatible materials include strong oxidizing agents and strong bases.[1]
Emergency and Disposal Plan

Spill Response:

o Evacuate the immediate area and alert colleagues.

e Remove all sources of ignition.[1]
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« If safe to do so, contain the spill using an inert absorbent material (e.g., sand, silica gel,

vermiculite).[1][10] Do not use combustible materials like sawdust.

» Collect the absorbed material into a suitable, labeled, and closed container for disposal.[1]

[10]

o Ventilate the area and wash the spill site after material pickup is complete.

Exposure Route

First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[1][11]

Skin Contact

Take off immediately all contaminated clothing.
Wash off immediately with plenty of water for at
least 15 minutes. Seek immediate medical
attention.[11] Wash contaminated clothing

before reuse.

Move to fresh air. If not breathing, give artificial

Inhalation respiration. Seek immediate medical attention.
[1]
Do NOT induce vomiting.[1] Rinse mouth. Call a
Ingestion physician or poison control center immediately.

[1]

Disposal Plan:

o All waste, including contaminated absorbent material and disposable PPE, must be

considered hazardous.

o Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1]

e Do not allow the chemical to enter the environment or drains.[1][6]
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Workflow Visualization

The following diagram illustrates the standard operating procedure for safely handling 3,5-
Difluorobenzyl bromide in a laboratory setting.
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Caption: Workflow for handling 3,5-Difluorobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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